Cas no 1798676-08-0 (2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 1798676-08-0
• MF: C₁₈H₁₆ClFN₂O₃
• MW: 362.782647132874
• CID: 5374023
• Update Time: 2025-10-31

2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C18H16ClFN2O3/c19-15-7-10(20)5-6-14(15)16(23)21-8-11(9-21)22-17(24)12-3-1-2-4-13(12)18(22)25/h1-2,5-7,11-13H,3-4,8-9H2
• InChI Key： REYXQYLMKSEABU-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CC=CC2)C(=O)N1C1CN(C(=O)C2=CC=C(F)C=C2Cl)C1

Experimental Properties

• Density: 1.469±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.2±50.0 °C(Predicted)
• pka: -1.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

Introduction to 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS No. 1798676-08-0)

2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS No. 1798676-08-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is particularly noteworthy. It consists of a core isoindole framework with a substituted azetidine ring and a chlorofluorobenzoyl moiety. The isoindole ring is a well-known scaffold in medicinal chemistry due to its diverse biological activities and structural flexibility. The presence of the azetidine ring and the chlorofluorobenzoyl group adds complexity and potentially enhances the compound's pharmacological properties.

The synthesis of 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been reported in several scientific publications. One common approach involves the reaction of 2-chloro-4-fluorobenzoyl chloride with an appropriately substituted azetidine derivative followed by cyclization to form the isoindole core. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have also explored the use of catalytic systems and green chemistry principles to improve the efficiency and sustainability of the synthesis process.

In terms of biological activities, 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has been evaluated for its anti-inflammatory properties and has shown potential in modulating inflammatory responses in cellular models.

The pharmacological profile of 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is an active area of research. Preclinical studies have assessed its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have provided valuable insights into the compound's behavior in biological systems and have helped guide its development as a potential therapeutic agent.

Recent research has also focused on optimizing the structure of 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione to enhance its therapeutic efficacy and reduce potential side effects. Structure-activity relationship (SAR) studies have been conducted to identify key functional groups that contribute to its biological activity. These studies have led to the development of analogs with improved potency and selectivity.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is still in preclinical stages of development, early clinical trials are anticipated to provide crucial data on its therapeutic potential. Researchers are optimistic about its prospects as a novel treatment option for various diseases.

In conclusion, 2-[1-(2-Chloro-4-fluorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS No. 1798676-08-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are expected to yield valuable insights into its mechanisms of action and clinical applications.